Cas no 2228275-29-2 ({1-3-(trifluoromethyl)pyridin-4-ylcyclopropyl}methanol)

• Product Name: {1-3-(trifluoromethyl)pyridin-4-ylcyclopropyl}methanol
• CAS No: 2228275-29-2
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• CID: 5605281
• PubChem ID: 165781810
• Update Time: 2025-06-08

{1-3-(trifluoromethyl)pyridin-4-ylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• 2228275-29-2
• EN300-1952074
• {1-[3-(trifluoromethyl)pyridin-4-yl]cyclopropyl}methanol
• {1-3-(trifluoromethyl)pyridin-4-ylcyclopropyl}methanol

• Inchi： 1S/C10H10F3NO/c11-10(12,13)8-5-14-4-1-7(8)9(6-15)2-3-9/h1,4-5,15H,2-3,6H2
• InChI Key： ZRQVQDKGNORNNS-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=CC=1C1(CO)CC1)(F)F

Computed Properties

• Exact Mass: 217.07144843g/mol
• Monoisotopic Mass: 217.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1Ų

Additional information on {1-3-(trifluoromethyl)pyridin-4-ylcyclopropyl}methanol

Recent Advances in the Study of {1-[3-(Trifluoromethyl)pyridin-4-yl]cyclopropyl}methanol and Its Implications in Chemical Biology and Medicine

The compound {1-[3-(trifluoromethyl)pyridin-4-yl]cyclopropyl}methanol, along with its associated chemical identifier 2228275-29-2, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique trifluoromethylpyridine and cyclopropylmethanol moieties, has shown promising potential in various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

One of the most notable findings in recent research is the compound's utility in the synthesis of selective kinase inhibitors. Kinases play a critical role in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The trifluoromethylpyridine group in {1-[3-(trifluoromethyl)pyridin-4-yl]cyclopropyl}methanol has been shown to enhance the binding affinity and selectivity of these inhibitors, making it a valuable scaffold for drug development. Recent publications have highlighted its use in the design of inhibitors targeting specific kinases, such as JAK and BTK, which are pivotal in immune signaling pathways.

In addition to its role in kinase inhibition, {1-[3-(trifluoromethyl)pyridin-4-yl]cyclopropyl}methanol has also been investigated for its potential in modulating other biological targets. For instance, studies have demonstrated its efficacy in the development of G protein-coupled receptor (GPCR) modulators. The cyclopropylmethanol moiety, in particular, has been found to confer favorable pharmacokinetic properties, such as improved metabolic stability and membrane permeability, which are critical for oral bioavailability. These attributes make the compound an attractive candidate for further optimization in drug discovery programs.

Recent synthetic methodologies have also focused on improving the efficiency and scalability of producing {1-[3-(trifluoromethyl)pyridin-4-yl]cyclopropyl}methanol. Advances in catalytic systems and reaction conditions have enabled higher yields and reduced environmental impact, addressing some of the challenges associated with its synthesis. For example, the use of transition metal-catalyzed cross-coupling reactions has been reported to streamline the construction of the trifluoromethylpyridine core, while novel cyclopropanation techniques have enhanced the stereoselectivity of the cyclopropylmethanol group.

Looking ahead, the continued exploration of {1-[3-(trifluoromethyl)pyridin-4-yl]cyclopropyl}methanol and its derivatives holds great promise for the development of next-generation therapeutics. Ongoing research is expected to uncover new applications for this versatile scaffold, particularly in areas such as targeted cancer therapy and immunomodulation. Furthermore, the integration of computational modeling and high-throughput screening techniques is likely to accelerate the identification of novel analogs with enhanced potency and selectivity. As the field progresses, this compound is poised to remain a focal point of innovation in chemical biology and medicinal chemistry.